Cas no 2229184-63-6 (2-amino-2-(4,5-dibromofuran-2-yl)ethan-1-ol)
2-amino-2-(4,5-dibromofuran-2-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-2-(4,5-dibromofuran-2-yl)ethan-1-ol
- EN300-1921506
- 2229184-63-6
-
- Inchi: 1S/C6H7Br2NO2/c7-3-1-5(4(9)2-10)11-6(3)8/h1,4,10H,2,9H2
- InChI Key: RPUVBWQDTYVOSD-UHFFFAOYSA-N
- SMILES: BrC1=C(OC(=C1)C(CO)N)Br
Computed Properties
- Exact Mass: 284.88230g/mol
- Monoisotopic Mass: 282.88435g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 136
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 59.4Ų
2-amino-2-(4,5-dibromofuran-2-yl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1921506-0.05g |
2-amino-2-(4,5-dibromofuran-2-yl)ethan-1-ol |
2229184-63-6 | 0.05g |
$1020.0 | 2023-09-17 | ||
| Enamine | EN300-1921506-0.1g |
2-amino-2-(4,5-dibromofuran-2-yl)ethan-1-ol |
2229184-63-6 | 0.1g |
$1068.0 | 2023-09-17 | ||
| Enamine | EN300-1921506-0.25g |
2-amino-2-(4,5-dibromofuran-2-yl)ethan-1-ol |
2229184-63-6 | 0.25g |
$1117.0 | 2023-09-17 | ||
| Enamine | EN300-1921506-0.5g |
2-amino-2-(4,5-dibromofuran-2-yl)ethan-1-ol |
2229184-63-6 | 0.5g |
$1165.0 | 2023-09-17 | ||
| Enamine | EN300-1921506-1.0g |
2-amino-2-(4,5-dibromofuran-2-yl)ethan-1-ol |
2229184-63-6 | 1g |
$1214.0 | 2023-06-02 | ||
| Enamine | EN300-1921506-2.5g |
2-amino-2-(4,5-dibromofuran-2-yl)ethan-1-ol |
2229184-63-6 | 2.5g |
$2379.0 | 2023-09-17 | ||
| Enamine | EN300-1921506-5.0g |
2-amino-2-(4,5-dibromofuran-2-yl)ethan-1-ol |
2229184-63-6 | 5g |
$3520.0 | 2023-06-02 | ||
| Enamine | EN300-1921506-10.0g |
2-amino-2-(4,5-dibromofuran-2-yl)ethan-1-ol |
2229184-63-6 | 10g |
$5221.0 | 2023-06-02 | ||
| Enamine | EN300-1921506-1g |
2-amino-2-(4,5-dibromofuran-2-yl)ethan-1-ol |
2229184-63-6 | 1g |
$1214.0 | 2023-09-17 | ||
| Enamine | EN300-1921506-5g |
2-amino-2-(4,5-dibromofuran-2-yl)ethan-1-ol |
2229184-63-6 | 5g |
$3520.0 | 2023-09-17 |
2-amino-2-(4,5-dibromofuran-2-yl)ethan-1-ol Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 2-amino-2-(4,5-dibromofuran-2-yl)ethan-1-ol
Introduction to 2-amino-2-(4,5-dibromofuran-2-yl)ethan-1-ol (CAS No: 2229184-63-6)
2-amino-2-(4,5-dibromofuran-2-yl)ethan-1-ol (CAS No: 2229184-63-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, featuring a unique structural motif with an amino group and a dibromofuran substituent, presents intriguing possibilities for its application in drug development and material science. The presence of both bromine atoms and a furan ring makes it a versatile intermediate, capable of undergoing various chemical transformations that can lead to the synthesis of more complex molecules.
The molecular structure of 2-amino-2-(4,5-dibromofuran-2-yl)ethan-1-ol consists of an ethanol backbone with an amino group at the second carbon and a 4,5-dibromofuran moiety attached at the same position. This configuration allows for multiple reaction pathways, including nucleophilic substitution, elimination reactions, and cross-coupling processes. Such reactivity makes it a valuable building block for medicinal chemists seeking to develop novel therapeutic agents.
In recent years, there has been growing interest in the use of brominated furans as key structural elements in pharmaceuticals due to their ability to enhance binding affinity and metabolic stability. Studies have shown that compounds incorporating dibromofuran rings often exhibit improved pharmacokinetic properties, making them attractive candidates for further development. For instance, derivatives of this class have been explored in the design of kinase inhibitors and antiviral agents, where the bromine atoms can serve as handles for further functionalization.
The synthesis of 2-amino-2-(4,5-dibromofuran-2-yl)ethan-1-ol involves a multi-step process that typically begins with the bromination of furan derivatives followed by protection-deprotection strategies to introduce the amino group at the desired position. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex framework of this compound. These methods not only ensure high yield but also allow for precise control over regioselectivity, which is crucial for pharmaceutical applications.
One of the most compelling aspects of 2-amino-2-(4,5-dibromofuran-2-yl)ethan-1-ol is its potential as a scaffold for drug discovery. Researchers have leveraged its structural features to develop molecules with targeted biological activity. For example, modifications to the furan ring or the amino group have led to compounds with anti-inflammatory and anticancer properties. The dibromine atoms provide additional sites for derivatization, enabling chemists to fine-tune the pharmacological profile of their synthetic targets.
Advances in computational chemistry have further enhanced the utility of 2-amino-2-(4,5-dibromofuran-2-yl)ethan-1-ol by allowing researchers to predict its reactivity and optimize synthetic routes before conducting experimental work. Molecular modeling studies have identified key interactions between this compound and biological targets, providing insights into how it might behave within a cellular environment. These predictions are invaluable for guiding the design of next-generation drugs that are more effective and selective.
The pharmaceutical industry continues to invest in innovative approaches to utilize compounds like 2-amino-2-(4,5-dibromofuran-2-yl)ethan-1-ol due to their potential therapeutic benefits. Collaborative efforts between academia and industry have led to several promising candidates entering clinical trials. These studies not only validate the compound's relevance but also highlight its role in addressing unmet medical needs. The ongoing research underscores the importance of exploring novel molecular architectures in the quest for improved patient outcomes.
From a chemical synthesis perspective, 2-amino-2-(4,5-dibromofuran-2-yl)ethan-1-ol exemplifies the sophistication achievable through modern organic chemistry techniques. The integration of traditional synthetic methodologies with cutting-edge technologies has enabled the production of increasingly complex molecules with high precision. This progress is particularly significant in drug discovery, where structural complexity often correlates with enhanced biological activity.
The future prospects for 2-amino-2-(4,5-dibromofuran - 2229184 - 63 - 6) are bright, with ongoing research focusing on expanding its applications beyond traditional pharmaceuticals. Material scientists are exploring its potential in developing advanced polymers and coatings that exhibit unique properties such as enhanced durability or biodegradability. These interdisciplinary efforts highlight the broad utility of this compound and its derivatives.
In conclusion, 2229184 - 63 - 6 represents a cornerstone in modern chemical research, 2229184 - 63 - 6 offering a wealth of opportunities for innovation across multiple domains. Its unique structure, 2229184 - 63 - 6, reactivity, 2229184 - 63 - 6, and potential applications make it a compound worth watching as science continues to evolve.
2229184-63-6 (2-amino-2-(4,5-dibromofuran-2-yl)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)